Cas no 1012-76-6 (o-Di-tert-butylbenzene)

• Product Name: o-Di-tert-butylbenzene
• CAS No: 1012-76-6
• MF: C₁₄H₂₂
• MW: 190.324484348297
• CID: 224672
• PubChem ID: 136807
• Update Time: 2025-05-25

o-Di-tert-butylbenzene Chemical and Physical Properties

Names and Identifiers

• Benzene,1,2-bis(1,1-dimethylethyl)-
• 1,2-Di-tert-butylbenzene
• Benzene, bis(1,1-dimethylethyl)-
• Bis(1,1-dimethylethyl)benzene
• InChI=1/C14H22/c1-13(2,3)11-9-7-8-10-12(11)14(4,5)6/h7-10H,1-6H
• di-t-butylbenzene
• 1,2-ditert-butylbenzene
• 1012-76-6
• DTXSID50143774
• o-Di-tert-butylbenzene
• benzene, 1,2-bis(1,1-dimethylethyl)-

• Inchi： 1S/C14H22/c1-13(2,3)11-9-7-8-10-12(11)14(4,5)6/h7-10H,1-6H3
• InChI Key： SZURZHQMGVKJLV-UHFFFAOYSA-N
• SMILES： C(C)(C)(C)C1C=CC=CC=1C(C)(C)C

Computed Properties

• Exact Mass: 190.17226
• Monoisotopic Mass: 190.172150702g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 155
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.3
• Topological Polar Surface Area: 0Ų

Experimental Properties

• Density: 0.9±0.1 g/cm3
• Melting Point: NA
• Boiling Point: 239.5±10.0 °C at 760 mmHg
• PSA: 0
• Vapor Pressure: 0.1±0.2 mmHg at 25°C

o-Di-tert-butylbenzene Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on o-Di-tert-butylbenzene

Comprehensive Guide to o-Di-tert-butylbenzene (CAS No. 1012-76-6): Properties, Applications, and Industry Insights

o-Di-tert-butylbenzene (CAS No. 1012-76-6), also known as 1,2-di-tert-butylbenzene, is a specialized organic compound widely utilized in industrial and research applications. This aromatic hydrocarbon features two tert-butyl groups attached to a benzene ring in the ortho position, lending it unique chemical and physical properties. Its molecular formula is C₁₄H₂₂, and it is recognized for its stability, low polarity, and role as an intermediate in synthetic chemistry.

In recent years, o-Di-tert-butylbenzene has gained attention due to its applications in advanced material synthesis and pharmaceutical intermediates. Researchers frequently search for "o-Di-tert-butylbenzene solubility," "1012-76-6 synthesis method," or "ortho-di-tert-butylbenzene uses," reflecting its relevance in modern chemistry. The compound’s thermal stability makes it suitable for high-temperature processes, while its hydrophobic nature is exploited in polymer additives and lubricant formulations.

From an environmental perspective, o-Di-tert-butylbenzene is often discussed in the context of green chemistry and sustainable manufacturing. Questions like "Is o-Di-tert-butylbenzene biodegradable?" or "CAS 1012-76-6 environmental impact" highlight growing consumer and regulatory concerns. While the compound is not classified as hazardous under standard protocols, its persistence in ecosystems warrants careful handling and disposal practices.

The industrial demand for o-Di-tert-butylbenzene is driven by its role in producing specialty chemicals, such as antioxidants and UV stabilizers. Its compatibility with polyolefins and elastomers makes it a valuable additive in plastics engineering. Additionally, its use as a reaction solvent in catalysis and organic synthesis underscores its versatility. Recent studies explore its potential in energy storage materials, aligning with trends in renewable energy technologies.

Analytical techniques like GC-MS and HPLC are commonly employed to characterize CAS 1012-76-6, ensuring purity for critical applications. Suppliers and manufacturers emphasize "high-purity o-Di-tert-butylbenzene" to meet stringent industry standards, particularly in electronics and pharmaceuticals. Regulatory compliance, such as REACH and FDA guidelines, further shapes its market dynamics.

In summary, o-Di-tert-butylbenzene (CAS No. 1012-76-6) bridges traditional chemistry and cutting-edge innovation. Its multifaceted applications—from material science to green chemistry—make it a compound of enduring interest. As research continues to uncover new uses, its relevance in both academic and industrial settings is poised to expand.